(3R,4R)-3-((R)-1-((tert-Butyldimethylsilyl)oxy)ethyl)-4-(methylthio)azetidin-2-one

• IUPAC Name: (3R,4R)-3-[(1R)-1-[tert-butyl(dimethyl)silyl]oxyethyl]-4-methylsulfanylazetidin-2-one
• InChI: InChI=1S/C12H25NO2SSi/c1-8(9-10(14)13-11(9)16-5)15-17(6,7)12(2,3)4/h8-9,11H,1-7H3,(H,13,14)/t8-,9-,11-/m1/s1
• InChI Key: FUAKCPWOVKGAFN-FXPVBKGRSA-N
• Canonical SMILES: CC(C1C(NC1=O)SC)O[Si](C)(C)C(C)(C)C
• Isomeric SMILES: C[C@H]([C@H]1[C@H](NC1=O)SC)O[Si](C)(C)C(C)(C)C
• Molecular Formula: C12H25NO2SSi
• Molecular Weight: 275.48 g/mol

Description

(3R,4R)-3-((R)-1-((tert-Butyldimethylsilyl)oxy)ethyl)-4-(methylthio)azetidin-2-one is a useful research compound. Its molecular formula is C12H25NO2SSi and its molecular weight is 275.48 g/mol. The purity is usually 95%.
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Scientific Research Applications

Microbial Degradation of Organic Compounds

Research on microbial degradation of organic compounds like methyl tert-butyl ether (MTBE) and tert-butyl alcohol (TBA) in the subsurface has significant implications for environmental remediation. These studies explore the biodegradability of fuel oxygenates under various redox conditions, highlighting the potential for in situ biodegradation as a remediation option at contaminated sites. The detailed thermodynamics of degradation processes and the aerobic degradation pathways offer insights into the environmental fate of these compounds (Schmidt et al., 2004).

Thermophysical Property Measurements

The review of thermophysical property measurements on mixtures containing MTBE and other ethers with non-polar solvents contributes to the understanding of these compounds' physical and chemical properties. This knowledge is crucial for the industrial application of ethers as gasoline additives, impacting fuel performance and emission reduction (Marsh et al., 1999).

Biodegradation and Fate in Environmental Matrices

The biodegradation and fate of ethyl tert-butyl ether (ETBE) in soil and groundwater provide essential information on the environmental behavior of fuel additives. Identifying microorganisms capable of degrading ETBE enhances our understanding of potential remediation strategies for contaminated sites (Thornton et al., 2020).

Catalytic and Non-Enzymatic Kinetic Resolution

The developments in catalytic non-enzymatic kinetic resolution highlight the importance of chiral catalysts in asymmetric synthesis, offering pathways to enantiopure compounds. This research underpins the synthesis of chiral compounds, crucial in pharmaceutical development and other fields requiring specific enantiomers (Pellissier, 2011).

Synthetic Antioxidants

Studies on synthetic phenolic antioxidants (SPAs) and their environmental occurrence, fate, and toxicity offer valuable insights into the impact of these widely used compounds in various products. Understanding the environmental behavior and potential health effects of SPAs is crucial for developing safer alternatives and mitigating pollution (Liu & Mabury, 2020).